Cas no 2034284-22-3 (N-(2-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)acetamide)

• Product Name: N-(2-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)acetamide
• CAS No: 2034284-22-3
• MF: C₁₃H₁₈N₄O₄
• MW: 294.306422710419
• CID: 5347981
• Update Time: 2025-07-15

N-(2-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)acetamide
• N-[2-[3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]-2-oxoethyl]acetamide
• N-(2-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)acetamide

• Inchi： 1S/C13H18N4O4/c1-9(18)16-7-11(19)17-6-3-10(8-17)21-13-12(20-2)14-4-5-15-13/h4-5,10H,3,6-8H2,1-2H3,(H,16,18)
• InChI Key： GOYQKHPZTNEYOD-UHFFFAOYSA-N
• SMILES： O(C1C(=NC=CN=1)OC)C1CN(C(CNC(C)=O)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 379
• XLogP3: -0.6
• Topological Polar Surface Area: 93.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)acetamide

N-(2-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)acetamide: A Comprehensive Overview

N-(2-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)acetamide (CAS No. 2034284-22-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential therapeutic applications, represents a promising candidate for the development of new drugs targeting various diseases. In this article, we will delve into the chemical structure, synthesis, biological activities, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of N-(2-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)acetamide is noteworthy for its complexity and functional groups. The molecule consists of a pyrazine ring substituted with a methoxy group, which is linked to a pyrrolidine ring through an ether bond. The pyrrolidine ring is further attached to an acetamide moiety via an amide bond. This intricate arrangement of functional groups imparts unique properties to the compound, making it an interesting subject for both synthetic and biological studies.

Recent advances in synthetic chemistry have led to the development of efficient methods for the preparation of N-(2-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)acetamide. One such method involves the sequential coupling of 3-methoxypyrazine with pyrrolidine followed by the formation of the acetamide moiety. This multi-step synthesis process has been optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

In terms of biological activity, N-(2-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)acetamide has shown promising results in various in vitro and in vivo studies. Research has demonstrated that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary studies have indicated that it may have neuroprotective effects, which could be beneficial in the management of neurodegenerative disorders like Alzheimer's disease.

The mechanism of action of N-(2-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)acetamide is not yet fully understood, but several hypotheses have been proposed based on its structural features and observed biological activities. One hypothesis suggests that the compound may act as a modulator of specific signaling pathways involved in inflammation and neuroprotection. For instance, it may interact with receptors or enzymes that play key roles in these processes, thereby exerting its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)acetamide in human subjects. Preliminary data from phase I trials have shown that the compound is well-tolerated at various doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical investigations to explore its potential therapeutic applications.

Beyond its therapeutic potential, N-(2-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)acetamide has also attracted interest as a tool compound in basic research. Its unique structure and biological activities make it a valuable reagent for investigating cellular processes and signaling pathways involved in inflammation and neurodegeneration. Researchers are using this compound to gain insights into the molecular mechanisms underlying these conditions, which could lead to the discovery of new therapeutic targets.

In conclusion, N-(2-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl) represents a promising molecule with diverse applications in both pharmaceutical development and basic research. Its unique chemical structure and biological activities make it a valuable asset in the ongoing quest to develop new treatments for inflammatory and neurodegenerative diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in shaping the future of medicinal chemistry and drug discovery.